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Compound of Interest

Compound Name: Glucosamine-15N (hydrochloride)

Cat. No.: B583474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis, properties, and biological

relevance of Glucosamine-15N hydrochloride. This isotopically labeled amino sugar is a

powerful tool for tracing the metabolic fate of glucosamine and its incorporation into various

biomolecules, offering valuable insights for research in glycobiology, metabolism, and drug

development.

Physicochemical Properties
Glucosamine-15N hydrochloride is a stable, isotopically labeled form of glucosamine

hydrochloride. The incorporation of the heavy nitrogen isotope (¹⁵N) allows for its distinction

from the naturally abundant ¹⁴N-containing molecules in biological systems, primarily through

mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.
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Property Value Reference

Chemical Formula C₆H₁₃¹⁵NO₅ · HCl [1]

Molecular Weight 216.63 g/mol [1]

Isotopic Purity ≥98 atom % ¹⁵N [1]

Appearance Solid [1]

Optical Activity [α]20/D +72° (c = 1 in H₂O) [1]

Mass Shift
M+1 compared to unlabeled

glucosamine
[1]

Synthesis of Glucosamine-15N Hydrochloride
The synthesis of Glucosamine-15N hydrochloride is typically achieved through the acid

hydrolysis of ¹⁵N-labeled chitin. Chitin, a polymer of N-acetylglucosamine, can be obtained from

various biological sources, and the ¹⁵N label is incorporated by providing the source organism

with a ¹⁵N-enriched nitrogen source during its growth.

Experimental Protocol: Acid Hydrolysis of ¹⁵N-Chitin
This protocol is adapted from established methods for the hydrolysis of unlabeled chitin.[2][3]

Materials:

¹⁵N-labeled chitin (finely ground)

Concentrated hydrochloric acid (HCl)

Activated charcoal

95% Ethanol

Water (deionized)

Procedure:
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Digestion: Suspend the finely ground ¹⁵N-chitin in pre-warmed concentrated HCl. Heat the

mixture to approximately 95°C with constant stirring. Maintain this temperature for a sufficient

duration to achieve complete hydrolysis.[3] The reaction time may need to be optimized but

is typically in the range of 60 to 90 minutes.[3]

Cooling and Filtration: Allow the resulting slurry to cool to room temperature. Filter the

precipitate.

Decolorization: Dissolve the precipitate in water and add activated charcoal. Stir the solution

at room temperature to decolorize it.

Filtration: Filter the solution to remove the activated charcoal and any insoluble materials.

Crystallization: Evaporate the filtrate to recover the solid Glucosamine-15N hydrochloride.

Washing and Drying: Wash the crystals with 95% ethanol and dry them to obtain the final

product.
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Figure 1: Synthesis workflow for Glucosamine-15N hydrochloride.
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Characterization Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a critical tool for confirming the identity and purity of Glucosamine-15N

hydrochloride.

¹H NMR: The proton NMR spectrum of glucosamine hydrochloride in D₂O shows

characteristic signals for the anomeric protons. The α-anomer typically resonates around

5.45 ppm (d, J ≈ 3.6 Hz), while the β-anomer appears at approximately 4.94 ppm (d, J ≈ 8.4

Hz).[4] The remaining sugar protons resonate in the upfield region.

¹⁵N NMR: The ¹⁵N chemical shifts for glucosamine are distinct for the α- and β-anomers. In

one study, the ¹⁵N chemical shift for the α-anomer of glucosamine was reported to be 34.4

ppm, while the β-anomer was observed at 32.9 ppm.[5]

Anomer
¹H Chemical Shift
(ppm)

¹⁵N Chemical Shift
(ppm)

Reference

α ~5.45 ~34.4 [4][5]

β ~4.94 ~32.9 [4][5]

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight and isotopic enrichment of the

labeled compound. For Glucosamine-15N hydrochloride, the molecular ion will exhibit a mass-

to-charge ratio (m/z) that is one unit higher than its unlabeled counterpart due to the presence

of the ¹⁵N isotope. The mass spectrum of unlabeled D-glucosamine shows a prominent peak at

m/z 180.21, corresponding to the [M-Cl]⁺ ion.[6] Therefore, for Glucosamine-15N

hydrochloride, a corresponding peak would be expected at m/z 181.21.
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Species
Expected m/z
(Unlabeled)

Expected m/z (¹⁵N-
Labeled)

Reference

[M-Cl]⁺ of

Glucosamine
180.21 181.21 [6]

Glucosamine

Hydrochloride (M)
215.63 216.63 [1]

Biological Applications and Signaling Pathways
Glucosamine-15N hydrochloride serves as a valuable tracer in metabolic studies to elucidate

the flux through various biosynthetic pathways.

Hexosamine Biosynthesis Pathway (HBP)
Glucosamine can enter the hexosamine biosynthesis pathway (HBP) directly, where it is

phosphorylated to glucosamine-6-phosphate. This pathway ultimately leads to the synthesis of

UDP-N-acetylglucosamine (UDP-GlcNAc), a crucial precursor for the biosynthesis of

glycoproteins, proteoglycans, and glycolipids.[7][8] By using ¹⁵N-labeled glucosamine,

researchers can trace the incorporation of the nitrogen atom into these complex biomolecules,

providing insights into the dynamics of their synthesis and turnover.[9][10]
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Figure 2: Entry of Glucosamine-¹⁵N into the Hexosamine Biosynthesis Pathway.
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Wnt/β-catenin Signaling Pathway
Recent studies have indicated that glucosamine can promote chondrocyte proliferation through

the Wnt/β-catenin signaling pathway. Glucosamine treatment has been shown to upregulate

the expression of key components of this pathway, including Wnt-4 and β-catenin, while

downregulating glycogen synthase kinase-3β (GSK-3β). This leads to the nuclear translocation

of β-catenin and the subsequent activation of target genes involved in cell proliferation, such as

cyclin D1. The use of Glucosamine-15N hydrochloride can help in studies aimed at

understanding the direct or indirect effects of glucosamine metabolism on the components of

this signaling cascade.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b583474?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular

Cytoplasm

Nucleus

Glucosamine

Wnt-4

 Upregulates

Frizzled Receptor

GSK-3β

 Inhibits

β-catenin

 Phosphorylates for
Degradation

β-catenin

 Translocation

TCF/LEF

Cyclin D1

 Activates
Transcription

Chondrocyte
Proliferation

Click to download full resolution via product page

Figure 3: Glucosamine's influence on the Wnt/β-catenin signaling pathway.
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Conclusion
Glucosamine-15N hydrochloride is an indispensable tool for researchers investigating the

metabolic roles of glucosamine. Its synthesis via acid hydrolysis of ¹⁵N-labeled chitin is a

feasible approach. The distinct physicochemical properties of this labeled compound,

particularly its unique NMR and mass spectrometric signatures, allow for precise tracking within

complex biological systems. This enables detailed studies of its involvement in critical cellular

processes such as the hexosamine biosynthesis pathway and its influence on signaling

cascades like the Wnt/β-catenin pathway, ultimately contributing to a deeper understanding of

glycosylation, metabolic regulation, and the development of novel therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b583474#synthesis-and-properties-of-glucosamine-
15n-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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